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Compound of Interest

4-(4-

Compound Name: (Hydroxymethyl)phenoxy)benzonit
rile

CAS No.: 90178-73-7

Cat. No.: B3388984

Get Quote

Executive Safety Summary

Immediate Action Required: 4-(4-(Hydroxymethyl)phenoxy)benzonitrile (CAS 90178-73-7) is
a pharmaceutical intermediate often utilized in the synthesis of boron-based therapeutics (e.qg.,

benzoxaboroles).[1] It possesses dual functionality: a nitrile group (-CN) and a benzyl alcohol
moiety (-CH20H).[1]

Critical Disposal Directive:
¢ DO NOT dispose of via sanitary sewer or trash.

e DO NOT mix with strong acids (risk of amide/acid hydrolysis) or strong oxidizers (risk of
exothermic oxidation of the alcohol group).[1]

« MANDATORY: All waste must be routed to high-temperature incineration via a licensed
hazardous waste contractor.
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Chemical Identity & Hazard Profiling

To manage disposal effectively, one must understand the chemical behaviors that dictate waste
segregation.

Physicochemical Data

Property Specification Operational Implication
4-(4- . . :
] Primary identifier for manifests.
Chemical Name (Hydroxymethyl)phenoxy)benz o
onitrile
CAS Number 90178-73-7 Use for inventory tracking.[1]
Organic carbon content
Molecular Formula C14H11NO2 o _
supports incineration.[1]
Molecular Weight 225.24 g/mol N/A
) Solid (White to Off-white Dust control measures
Physical State ) ]
powder) required during transfer.[1]

_ _ Agueous waste streams are
- Low in water; Soluble in _ _
Solubility BMSO. MeOH unlikely; mostly organic solvent
, Me
waste.[1]

Hazard Mechanism (The "Why")

« Nitrile Stability: While aryl nitriles are generally more stable than alkyl nitriles, they can
hydrolyze to carboxylic acids and ammonia under strongly acidic or basic conditions. In rare,
extreme acidic environments, there is a theoretical risk of mobilizing cyanide species, though
less likely than with simple cyanides. Rule: Keep pH neutral in waste containers.

» Benzyl Alcohol Reactivity: The hydroxymethyl group is susceptible to oxidation.[1] Mixing this
waste with strong oxidizers (e.g., Chromic acid, Permanganates) in a waste drum can lead to
rapid exothermic reactions and fire. Rule: Segregate from Oxidizing Waste.

Pre-Disposal Stabilization & Segregation

Before the waste leaves the bench, it must be stabilized.
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Waste Stream Classification

Assign the waste to one of the following streams based on your experimental context:
o Stream A: Solid Chemical Waste
o Contents: Pure compound, expired shelf-stock, or heavily contaminated solids.
o Container: Wide-mouth HDPE jar or fiber drum with liner.
o Labeling: "Hazardous Waste - Toxic Solid (Organic Nitrile)."[1][2]
e Stream B: Liquid Reaction Waste (Mother Liquor)[1]
o Contents: Compound dissolved in solvents (Methanol, DMSO, Ethyl Acetate).[1]
o Container: Safety solvent can (Carboy).[3]

o Segregation: If halogenated solvents (DCM) were used, use the Halogenated stream. If
not, use Non-Halogenated.[1]

o Precaution: Ensure no strong acids were used in the reaction workup before combining
with general organic waste.

e Stream C: Contaminated Debris[1]
o Contents: Gloves, weigh boats, paper towels.

o Disposal: Double-bag in clear polyethylene bags; label as "Chemically Contaminated
Debris."[1]

The Disposal Workflow

This protocol ensures a self-validating chain of custody from the laboratory bench to the final
incineration point.[1]

Workflow Diagram

The following diagram illustrates the decision logic for segregating this specific compound.
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Waste Generation:
4-(4-(Hydroxymethyl)phenoxy)benzonitrile

Determine Physical State

Pure Compound Pissolved Trace/ltems

Solid Waste Liquid Waste Contaminated Debris
(Powder/Crystals) (Solvent Solution) (Gloves/Wipes)

Double Bag or Halogenated Solvent
Place in HDPE Jar Present?

Collect in Chem-Waste
Dry Solids Bin

Yes (e.g., DCM) \ No (e.g., MeOH, EtOAc)

Label: Toxic Solid Stream: Halogenated Stream: Non-Halogenated
(Organic Nitrile) Organic Waste Organic Waste

Final Disposal:
High-BTU Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating benzonitrile derivative waste streams.

Step-by-Step Protocol

Step 1: Characterization Verify the pH of any liquid waste containing the compound. If pH < 3,
neutralize carefully with Sodium Bicarbonate to pH 6-8 before adding to organic waste drums
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to prevent acid-catalyzed hydrolysis.

Step 2: Packaging (Lab Pack) For solid inventory disposal:

o Keep the chemical in its original container if possible.

» Tighten the cap and tape it shut.

o Place the container into a larger, sealable bag (secondary containment).

e Pack into a DOT-approved fiber or poly drum with vermiculite or other absorbent packing
material.

Step 3: Labeling Affix a hazardous waste label containing:
e Full Name: 4-(4-(Hydroxymethyl)phenoxy)benzonitrile[1][4][5][6][7]
e Hazards: Toxic, Irritant.[8]

Emergency Spill Response

In the event of a powder spill outside of a containment hood:

3. Wet Sweep 4. Collect & Wash
(Cover with wet paper towels (Scoop into bag; wash surface 5. Dispose as Hazardous
to prevent dust) with soap/water)

1. Alert & Isolate 2. Don PPE
(Evacuate immediate area) (Nitrile Gloves, N95/P100, Goggles)

Click to download full resolution via product page
Figure 2: Immediate response workflow for solid spills.[1][9]
Detailed Procedure:
e Avoid Dust: Do not dry sweep.[1] The primary risk is inhalation of the nitrile-bearing dust.

o Wet Method: Cover the spill with paper towels dampened with water or a mild detergent
solution. This prevents aerosolization.[9]

e Scoop: Use a plastic scoop to lift the wet towels and chemical into a hazardous waste bag.
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o Decontaminate: Wipe the surface with a soap solution.[1] Do not use bleach (hypochlorite)
immediately, as reactions with organics can be unpredictable; simple surfactant cleaning is
sufficient for removal.[1]

Regulatory Compliance & References

Regulatory Status (USA/Global): While this specific CAS is not always explicitly listed on EPA
P-lists or U-lists, it falls under the "Characteristic of Toxicity" and general "Organic Toxicity"
guidelines.[1]

 RCRA Code: If not listed, default to DOO1 (Ignitable) if in flammable solvent, or manage as
Non-RCRA Regulated Hazardous Waste (unless toxicity characteristic leaching procedure
(TCLP) proves otherwise).[1] Best Practice: Manage as regulated hazardous waste.

o DOT Shipping: Likely not regulated as a specific hazard class for ground transport in small
guantities unless associated with a specific formulation, but for waste transport, it is often
classified under UN3077 (Environmentally Hazardous Substance, Solid, N.O.S.) due to the
benzonitrile moiety's aquatic toxicity.

References

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press. [Link]

e PubChem. (n.d.).[1] Compound Summary: 4-(4-(Hydroxymethyl)phenoxy)benzonitrile
(CAS 90178-73-7).[1][5][6] National Library of Medicine.[1] [Link][1]

o U.S. Environmental Protection Agency. (2023). Resource Conservation and Recovery Act
(RCRA) Regulations. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 4-(4-Hydroxy-3-(hydroxymethyl)phenoxy)benzonitrile | C14H11NO3 | CID 135391074 -
PubChem [pubchem.ncbi.nim.nih.gov]

2. fishersci.com [fishersci.com]

3. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

4. 4-[4-Hydroxy-3-(hydroxymethyl)phenoxy]benzonitrile 95% | CAS: 2803552-55-6 |
AChemBlock [achemblock.com]

e 5. 4-[4-(hydroxymethyl)phenoxy]benzonitrile | 90178-73-7 [sigmaaldrich.com]

e 6. 4-[4-(hydroxymethyl)phenoxy]benzonitrile | 90178-73-7 [sigmaaldrich.com]

e 7. 4-(4-Hydroxy-3-hydroxymethyl-phenoxy)-benzonitrile CAS#: [m.chemicalbook.com]
¢ 8. tcichemicals.com [tcichemicals.com]

¢ 9. chemicalbook.com [chemicalbook.com]

¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal of 4-(4-
(Hydroxymethyl)phenoxy)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3388984/docs#operational-guide-safe-disposal-of-4-
4-hydroxymethyl-phenoxy-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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